Cas no 928774-98-5 (2H,4H,5H,6H,7H,8H-pyrazolo[3,4-d]azepine hydrochloride)

• Product Name: 2H,4H,5H,6H,7H,8H-pyrazolo[3,4-d]azepine hydrochloride
• CAS No: 928774-98-5
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 999064
• PubChem ID: 45480417
• Update Time: 2025-07-13

2H,4H,5H,6H,7H,8H-pyrazolo[3,4-d]azepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine hydrochloride
• 1,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine,hydrochloride
• 2,4,5,6,7,8-HEXAHYDRO-PYRAZOLO[3,4-D]AZEPINE, HYDROCHLORIDE
• 2H,4H,5H,6H,7H,8H-pyrazolo[3,4-d]azepine hydrochloride
• XNRIIQFKMOAWRP-UHFFFAOYSA-N
• 2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepinehydrochloride
• 2,4,5,6,7,8-HEXAHYDROPYRAZOLO[3,4-D]AZEPINE HCL
• 1,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine;hydrochloride
• 928774-98-5
• SCHEMBL1171163
• AS-50025
• 1,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine hydrochloride
• CS-0135203
• O10581
• 1,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine--hydrogen chloride (1/1)
• DTXSID40670362
• AKOS016845828
• 1,4,5,6,7,8-hexahydro-pyrazolo[4,3-d]azepine hydrochloride

• MDL： MFCD11521532
• Inchi： 1S/C7H11N3.ClH/c1-3-8-4-2-7-6(1)5-9-10-7;/h5,8H,1-4H2,(H,9,10);1H
• InChI Key： XNRIIQFKMOAWRP-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2C=NNC=2CC1

Computed Properties

• Exact Mass: 173.072
• Monoisotopic Mass: 173.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7A^2